(Z)-oxido(phenylmethylidene)(3-phenylpropyl)azanium
Overview
Description
(Z)-oxido(phenylmethylidene)(3-phenylpropyl)azanium, commonly known as Stilbazium iodide, is a chemical compound that has been widely used in scientific research for its unique properties. It is a cationic dye that is used in various biological applications, including staining of proteins, nucleic acids, and other cellular components.
Scientific Research Applications
(Z)-oxido(phenylmethylidene)(3-phenylpropyl)azanium has been used in various scientific research applications, including fluorescence microscopy, flow cytometry, and electrophoresis. It is commonly used as a fluorescent probe for the detection of proteins, nucleic acids, and other cellular components. It has also been used as a molecular marker to study the movement and localization of various cellular components.
Mechanism of Action
The mechanism of action of (Z)-oxido(phenylmethylidene)(3-phenylpropyl)azanium involves the binding of the cationic dye to negatively charged cellular components, such as proteins and nucleic acids. The binding results in a shift in the absorption and emission spectra of the dye, which can be detected using various fluorescence-based techniques.
Biochemical and Physiological Effects:
Although this compound is generally considered safe for use in scientific research, it has been shown to have some biochemical and physiological effects. For example, it can bind to and disrupt the structure and function of proteins and nucleic acids, leading to changes in cellular processes. It has also been shown to have some cytotoxic effects on certain cell types.
Advantages and Limitations for Lab Experiments
One of the main advantages of (Z)-oxido(phenylmethylidene)(3-phenylpropyl)azanium is its high sensitivity and specificity for the detection of cellular components. It is also highly soluble in water and other polar solvents, making it easy to use in various experimental conditions. However, its cytotoxic effects and potential for binding to non-specific cellular components can limit its use in certain experimental settings.
Future Directions
There are several future directions for the use of (Z)-oxido(phenylmethylidene)(3-phenylpropyl)azanium in scientific research. One potential area of research is the development of new fluorescent probes that are more specific and less cytotoxic. Another area of research is the use of this compound in the study of cellular signaling pathways and other cellular processes. Overall, this compound is a valuable tool for scientific research and has the potential to be used in a wide range of applications.
Synthesis Methods
The synthesis of (Z)-oxido(phenylmethylidene)(3-phenylpropyl)azanium involves the reaction of stilbene with iodine in the presence of a strong base, such as potassium hydroxide. The reaction results in the formation of a yellow crystalline powder that is highly soluble in water and other polar solvents.
properties
IUPAC Name |
1-phenyl-N-(3-phenylpropyl)methanimine oxide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO/c18-17(14-16-10-5-2-6-11-16)13-7-12-15-8-3-1-4-9-15/h1-6,8-11,14H,7,12-13H2/b17-14- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRPYGEWZKCOHBB-VKAVYKQESA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC[N+](=CC2=CC=CC=C2)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CCC/[N+](=C/C2=CC=CC=C2)/[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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